Cas no 878066-30-9 (6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

6-{2-(2,3-Dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidin-4-one core linked to a 2,3-dihydro-1H-indole moiety via a sulfanyl-acetyl bridge. This structure suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor or modulator of biological pathways. The indole and pyrazolopyrimidine scaffolds are known for their pharmacological relevance, often contributing to binding affinity and selectivity. The thioether linkage may enhance metabolic stability or influence reactivity. This compound could serve as a versatile intermediate for further derivatization, enabling exploration of structure-activity relationships in drug discovery. Its synthetic accessibility and functional group compatibility make it a candidate for targeted therapeutic development.
6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one structure
878066-30-9 structure
Product Name:6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
CAS No:878066-30-9
MF:C15H13N5O2S
MW:327.361020803452
CID:6198816
Update Time:2025-06-03

6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
    • 6-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one
    • Inchi: 1S/C15H13N5O2S/c21-12(20-6-5-9-3-1-2-4-11(9)20)8-23-15-17-13-10(7-16-19-13)14(22)18-15/h1-4,7H,5-6,8H2,(H2,16,17,18,19,22)
    • InChI Key: RYNWXKKQGPBXNW-UHFFFAOYSA-N
    • SMILES: C1(SCC(N2C3=C(C=CC=C3)CC2)=O)=NC(=O)C2=CNNC2=N1

6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Pricemore >>

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6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Related Literature

Additional information on 6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Research Brief on 6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one (CAS: 878066-30-9)

Recent studies have highlighted the potential of 6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one (CAS: 878066-30-9) as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazolo[3,4-d]pyrimidin-4-one scaffold, has garnered attention for its potential applications in targeted therapies, particularly in oncology and inflammatory diseases.

The primary focus of current research has been on elucidating the molecular mechanisms underlying the compound's biological activity. In vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways, including those involving protein kinases and other regulatory proteins. The compound's structural features, such as the indole moiety and the sulfanyl linkage, are believed to contribute to its high affinity and selectivity for specific molecular targets.

One of the most significant findings from recent investigations is the compound's efficacy in inhibiting aberrant cell proliferation in various cancer cell lines. Preliminary data suggest that it acts through the disruption of cell cycle progression and the induction of apoptosis, making it a potential candidate for further development as an anticancer agent. Additionally, its anti-inflammatory properties have been explored, with promising results in models of chronic inflammatory conditions.

From a pharmacological perspective, the compound exhibits favorable pharmacokinetic properties, including reasonable bioavailability and metabolic stability. However, further optimization is required to address challenges related to solubility and potential off-target effects. Structural-activity relationship (SAR) studies are ongoing to refine the compound's properties and enhance its therapeutic index.

In conclusion, 6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one represents a versatile scaffold with significant potential in drug discovery. Continued research efforts are expected to uncover additional applications and optimize its efficacy and safety profile for clinical translation.

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